Cas no 1895363-79-7 (3-(2,5-difluoro-4-methylphenyl)propan-1-amine)

• Product Name: 3-(2,5-difluoro-4-methylphenyl)propan-1-amine
• CAS No: 1895363-79-7
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 5823154
• PubChem ID: 117280227
• Update Time: 2025-06-15

3-(2,5-difluoro-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluoro-4-methylphenyl)propan-1-amine
• EN300-1758410
• 1895363-79-7

• Inchi： 1S/C10H13F2N/c1-7-5-10(12)8(3-2-4-13)6-9(7)11/h5-6H,2-4,13H2,1H3
• InChI Key： OUBQSLYBSQBGEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CCCN)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,5-difluoro-4-methylphenyl)propan-1-amine

3-(2,5-difluoro-4-methylphenyl)propan-1-amine: A Comprehensive Overview of CAS No. 1895363-79-7

3-(2,5-difluoro-4-methylphenyl)propan-1-amine (CAS No. 1895363-79-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of substituted amines and is characterized by a propan-1-amine moiety attached to a 2,5-difluoro-4-methylphenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research in various areas of pharmaceutical development.

The synthesis of 3-(2,5-difluoro-4-methylphenyl)propan-1-amine typically involves multi-step reactions, including the formation of the difluoromethylated benzene ring and the subsequent attachment of the propan-1-amine group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, which is crucial for its potential use in drug discovery and development.

In terms of its chemical structure, the presence of fluorine atoms in the phenyl ring significantly influences the compound's physicochemical properties. Fluorine substitution can enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. Additionally, the methyl group at the 4-position further modulates the electronic and steric environment around the aromatic ring, potentially affecting receptor binding and biological activity.

Recent studies have explored the biological activity of 3-(2,5-difluoro-4-methylphenyl)propan-1-amine. One notable area of research is its potential as a modulator of neurotransmitter systems. Preliminary in vitro studies have shown that this compound can interact with serotonin receptors, suggesting its possible application in treating mood disorders such as depression and anxiety. Further investigations are underway to elucidate its mechanism of action and to evaluate its efficacy in animal models.

Beyond its potential as a therapeutic agent, 3-(2,5-difluoro-4-methylphenyl)propan-1-amine has also been studied for its utility as a chemical probe in biological research. Its unique structure allows it to serve as a tool for investigating receptor-ligand interactions and for developing new assays to screen for novel compounds with similar properties. This versatility makes it an important molecule for both academic and industrial research laboratories.

The safety profile of 3-(2,5-difluoro-4-methylphenyl)propan-1-amine is another critical aspect that has been extensively evaluated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for any potential drug candidate. However, ongoing research is necessary to fully understand its long-term effects and to ensure its safety in clinical settings.

In conclusion, 3-(2,5-difluoro-4-methylphenyl)propan-1-amine (CAS No. 1895363-79-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, this compound may play a significant role in the discovery and development of new therapeutic agents for various diseases.